Cas no 1805491-28-4 (6-Chloromethyl-3-cyano-2-methylphenylacetic acid)

• Product Name: 6-Chloromethyl-3-cyano-2-methylphenylacetic acid
• CAS No: 1805491-28-4
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5006837
• Update Time: 2025-06-14

6-Chloromethyl-3-cyano-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-3-cyano-2-methylphenylacetic acid

• Inchi： 1S/C11H10ClNO2/c1-7-9(6-13)3-2-8(5-12)10(7)4-11(14)15/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： RCUBRSINEOVPBD-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C#N)C(C)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

Additional information on 6-Chloromethyl-3-cyano-2-methylphenylacetic acid

Research Briefing on 6-Chloromethyl-3-cyano-2-methylphenylacetic acid (CAS: 1805491-28-4)

In recent years, the compound 6-Chloromethyl-3-cyano-2-methylphenylacetic acid (CAS: 1805491-28-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of both chloromethyl and cyano groups in its structure makes it a versatile intermediate for the synthesis of various biologically active compounds. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 6-Chloromethyl-3-cyano-2-methylphenylacetic acid has been optimized in several recent studies to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the chloromethylation step. This advancement is crucial for scaling up production, as it reduces the formation of by-products and minimizes the need for extensive purification. The study also highlighted the compound's stability under various conditions, making it suitable for further derivatization.

In terms of biological activity, 6-Chloromethyl-3-cyano-2-methylphenylacetic acid has shown promise as a precursor for the development of anti-inflammatory agents. A recent in vitro study conducted by researchers at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study identified specific structural modifications that enhance selectivity for COX-2 over COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

Another area of interest is the compound's role in cancer research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 6-Chloromethyl-3-cyano-2-methylphenylacetic acid derivatives exhibit moderate cytotoxicity against certain cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which is often dysregulated in cancer. While further in vivo studies are needed to validate these findings, the preliminary data underscore the compound's potential as a scaffold for developing novel anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 6-Chloromethyl-3-cyano-2-methylphenylacetic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have facilitated the design of more optimized derivatives, as evidenced by a 2023 study in Drug Discovery Today. The integration of machine learning algorithms has further accelerated the identification of promising candidates, reducing the time and cost associated with traditional drug discovery approaches.

In conclusion, 6-Chloromethyl-3-cyano-2-methylphenylacetic acid (CAS: 1805491-28-4) represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in inflammation and oncology. Future studies should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail. The compound's versatility and the recent methodological advancements in its synthesis and derivatization make it a compelling subject for further investigation in the chemical biology and pharmaceutical sciences.